Cas no 2058-94-8 (Perfluoroundecanoic acid)

Perfluoroundecanoic acid structure

Product Name:Perfluoroundecanoic acid

CAS No:2058-94-8

Molecular Formula:C₁₁HF₂₁O₂

Molecular Weight:564.0909

MDL:MFCD00153268

CID:280969

PubChem ID:253660270

Perfluoroundecanoic acid Properties

Names and Identifiers

- Undecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heneicosafluoro-
- Heneicosafluoroundecanoic Acid
- Perfluoroundecanoic acid
- AC1L2SLL
- AC1Q4HQW
- ACMC-20ajxm
- DSSTox_CID_27553
- DSSTox_RID_82415
- Eicosafluorondecanoic acid
- Henicosafluoroundecanoic acid
- perfluorodecanoic acid
- perfluoro-n-undecanoic acid
- Perfluorundecansaeure
- PFUnA
- PFUnDA
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-henicosafluoroundecanoic acid
- Undecanoic acid, heneicosafluoro-
- C11HF21O2
- DSSTox_GSID_47553
- Perfluoroundecanoic acid, 95%
- SIDINRCMMRKXGQ-UHFFFAOYSA-N
- +Expand
- MDL： MFCD00153268
- InChIKey： SIDINRCMMRKXGQ-UHFFFAOYSA-N
- Inchi： 1S/C11HF21O2/c12-2(13,1(33)34)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)32/h(H,33,34)
- SMILES： FC(C(C(C(C(C(=O)O[H])(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

Exact Mass: 563.96403
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 23
Rotatable Bond Count: 9
Heavy Atom Count: 34
Complexity: 789
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

PSA: 37.3
Boiling Point: 160 °C/60 mmHg(lit.)
Melting Point: 96-101 °C (lit.)
Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c
Color/Form: Not determined
Solubility: Not determined
Density: 1.7568 (estimate)

Perfluoroundecanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002AU4-250mg	Undecanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heneicosafluoro-	2058-94-8	98%	250mg	$9.00
A2B Chem LLC	AB06556-250mg	Perfluoroundecanoic acid	2058-94-8	96%	250mg	$10.00	2024-04-20
Aaron	AR002B2G-100mg	Undecanoic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heneicosafluoro-	2058-94-8		100mg	$7.00
abcr	AB108497-1 g	Perfluoroundecanoic acid, 96%; .	2058-94-8	96%	1 g	€84.50	2023-07-20
Ambeed	A139897-250mg	2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-Henicosafluoroundecanoic acid	2058-94-8	98%	250mg	$11.0
Chemenu	CM342851-5g	Perfluoroundecanoic acid	2058-94-8	95%+	5g	$193	2023-02-02
Fluorochem	002265-1g	Perfluoroundecanoic acid	2058-94-8	96%	1g	￡17.00	2022-03-01
MedChemExpress	HY-W142432-500mg	Perfluoroundecanoic acid	2058-94-8		500mg	￥225
Oakwood	002265-1g	Perfluoroundecanoic acid	2058-94-8	96%	1g	$18.00	2024-07-19
TRC	P286495-1g	Perfluoroundecanoic Acid	2058-94-8		1g	$ 97.00	2023-09-06

Perfluoroundecanoic acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2058-94-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:2058-94-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Helena Nilsson,Anna K?rrman,Anna Rotander,Bert van Bavel,Gunilla Lindstr?m,H?kan Westberg Environ. Sci.: Processes Impacts 2013 15 814
3. Simultaneous determination of legacy and emerging per- and polyfluoroalkyl substances in fish by QuEChERS coupled with ultrahigh performance liquid chromatography tandem mass spectrometry

Yan Gao,Qinghe Zhang,Xiaomin Li,Xiuqin Li,Hongmei Li Anal. Methods 2018 10 5715
4. Investigation of perfluorinated compounds (PFCs) in mollusks from coastal waters in the Bohai Sea of China

Yuanyuan Pan,Yali Shi,Yawei Wang,Yaqi Cai,Guibin Jiang J. Environ. Monit. 2010 12 508
5. A microscale solid-phase microextraction probe for the in situ analysis of perfluoroalkyl substances and lipids in biological tissues using mass spectrometry

Yunyun Yang,Jiewei Deng,Yaohui Liu,Kaili He,Zhangmin Xiang,Tiangang Luan Analyst 2019 144 5637
6. Determinants of serum concentrations of perfluoroalkyl acids (PFAAs) in school children and the contribution of low-level PFAA-contaminated drinking water

Anders Glynn,Natalia Kotova,Elin Dahlgren,Christian Lindh,Kristina Jakobsson,Irina Gyllenhammar,Sanna Lignell,Cecilia N?lsén Environ. Sci.: Processes Impacts 2020 22 930
7. Partition coefficients of four perfluoroalkyl acid alternatives between bovine serum albumin (BSA) and water in comparison to ten classical perfluoroalkyl acids

Flora Allendorf,Urs Berger,Kai-Uwe Goss,Nadin Ulrich Environ. Sci.: Processes Impacts 2019 21 1852
8. Effects of biofouling on the uptake of perfluorinated alkyl acids by organic-diffusive gradients in thin films passive samplers

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9. Emerging investigator series: a 14-year depositional ice record of perfluoroalkyl substances in the High Arctic

John J. MacInnis,Katherine French,Derek C. G. Muir,Christine Spencer,Alison Criscitiello,Amila O. De Silva,Cora J. Young Environ. Sci.: Processes Impacts 2017 19 22
10. Mechanism of fatty acid decarboxylation catalyzed by a non-heme iron oxidase (UndA): a QM/MM study

Shiqing Zhang,Yongjun Liu Org. Biomol. Chem. 2019 17 9808

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:2058-94-8)Perfluoroundecanoic acid

Purity:99%

Quantity:25g

Price($):288.0